Cas no 1807157-53-4 (5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine
• CAS No: 1807157-53-4
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4874419
• Update Time: 2025-10-21

5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

• Inchi： 1S/C8H5F3N2O/c1-14-7-5(9)4(2-12)3-13-6(7)8(10)11/h3,8H,1H3
• InChI Key： WCMFXCJYXOMGQA-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

Comprehensive Overview of 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine (CAS No. 1807157-53-4)

5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine (CAS No. 1807157-53-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique fluorinated and cyano functional groups, exhibits remarkable potential for applications in drug discovery and crop protection. Its molecular structure, featuring a difluoromethyl group and a methoxy substituent, makes it a versatile intermediate for synthesizing advanced bioactive molecules.

In recent years, the demand for fluorinated pyridines like 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine has surged due to their enhanced metabolic stability and binding affinity in target proteins. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on precision medicine and personalized therapeutics. Additionally, its agrochemical applications are being explored for developing next-generation pesticides with improved environmental compatibility.

The synthesis of 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine involves sophisticated organic chemistry techniques, including halogenation and nucleophilic substitution reactions. Its CAS No. 1807157-53-4 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains. The compound's physicochemical properties, such as its solubility and thermal stability, are meticulously documented to facilitate its use in high-throughput screening and formulation development.

From an SEO perspective, this compound is frequently searched in conjunction with terms like "fluorinated pyridine synthesis," "pyridine derivatives in drug discovery," and "agrochemical intermediates." These long-tail keywords reflect the compound's relevance to current industry trends, such as green chemistry and sustainable agriculture. Its potential to address global health challenges, including antimicrobial resistance and food security, further elevates its profile in scientific discourse.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-fluoro-3-methoxypyridine (CAS No. 1807157-53-4) represents a cutting-edge chemical entity with multifaceted applications. Its integration into innovative research underscores the importance of specialty chemicals in advancing human health and environmental sustainability. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of life sciences and material innovation.